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Compound of Interest

Compound Name:
2-(5-Mercaptotetrazole-1-

yl)ethanol-d4

Cat. No.: B15600509 Get Quote

A Technical Guide to 2-(5-Mercaptotetrazole-1-
yl)ethanol-d4
For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 is the deuterated form of 2-(5-

Mercaptotetrazole-1-yl)ethanol, a heterocyclic compound containing a tetrazole ring. This

isotopically labeled version serves as a valuable tool in pharmaceutical research, particularly in

pharmacokinetic and metabolic studies. Its primary recognized application is as an intermediate

in the synthesis of the beta-lactam antibiotic, Flomoxef.[1] Furthermore, the compound has

been noted for its inhibitory activity against vitamin K-dependent glutamylcarboxylase.[1] This

guide provides a summary of its chemical properties based on available data.

Chemical and Physical Properties
The properties of 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 are best understood in comparison

to its non-deuterated analogue. The primary differences are the molecular weight and the

analytical applications arising from the deuterium labeling.
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Property
2-(5-Mercaptotetrazole-1-
yl)ethanol-d4

2-(5-Mercaptotetrazole-1-
yl)ethanol

CAS Number Not Available 56610-81-2[2][3][4][5]

Molecular Formula C₃H₂D₄N₄OS[1][6][7] C₃H₆N₄OS[3][4]

Molecular Weight 150.20 g/mol [1][7] 146.17 g/mol [3][4]

Appearance
Not Available (Presumed White

to Off-White Solid)
White to Off-White Solid[3][8]

Melting Point Not Available 132-138°C[3][8]

Boiling Point Not Available
221.4 ± 42.0 °C (Predicted)[3]

[8]

Density Not Available
1.76 ± 0.1 g/cm³ (Predicted)[3]

[8]

Solubility Not Available
Slightly soluble in DMSO and

Methanol[3][8]

Storage 2-8°C, Refrigerator[1][7]
Inert gas (Nitrogen or Argon) at

2-8°C[3]

Synthesis and Application
Detailed experimental protocols for the synthesis of 2-(5-Mercaptotetrazole-1-yl)ethanol-d4
are not extensively documented in publicly accessible literature. It is primarily known as a

commercially available stable isotope-labeled compound for research purposes.

Its significance lies in its role as a precursor in the manufacturing of Flomoxef, an oxacephem

antibiotic.[1] The relationship can be visualized as a direct synthetic pathway.
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Synthetic relationship of the title compound.

Biological Activity
While comprehensive studies on its mechanism of action are not widely published, 2-(5-

Mercaptotetrazole-1-yl)ethanol has been identified as an inhibitor of vitamin K-dependent

glutamylcarboxylase.[1][3] This enzyme is crucial for the post-translational modification of

proteins involved in blood coagulation. The logical flow of this inhibitory action can be outlined

as follows:

Biological Interaction

2-(5-Mercaptotetrazole-1-yl)ethanol-d4

Inhibition

Vitamin K-dependent
glutamylcarboxylase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

